Cas no 72162-96-0 (Prothrombinase)

• Product Name: Prothrombinase
• CAS No: 72162-96-0
• MF: ₀
• MW: 0
• CID: 567859
• Update Time: 2025-10-30

Prothrombinase Chemical and Physical Properties

Names and Identifiers

• Prothrombinase
• THROMBOPLASTIN
• 79) (prohrombin time)
• Thromboplastin rabbit (prothrombin time)
• thromboplastin-hs with calcium
• thromboplastin-M with calcium*(4 ml size)
• thromboplastin-xs with calcium
• THROMBOPLASTIN FROM RABBIT BRAIN, 1 X 40 MG
• Thromboplastin bovine (OBT/79) (prohrombin time)
• THROMBOPLASTIN BOVINE (OBT/79) (prothrombin time)
• Thromboplastin Ex Monkey Brain

Prothrombinase Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Prothrombinase

Comprehensive Overview of Prothrombinase (CAS No. 72162-96-0): Mechanism, Applications, and Research Insights

Prothrombinase, a critical enzyme complex in the blood coagulation cascade, plays a pivotal role in converting prothrombin (Factor II) into its active form, thrombin. This process is essential for hemostasis and wound healing. With the CAS registry number 72162-96-0, this compound has garnered significant attention in biomedical research, particularly in studies related to thrombosis, hemostasis disorders, and anticoagulant therapies. Its intricate structure, comprising Factor Xa and Factor Va on a phospholipid surface, makes it a focal point for understanding coagulation pathways.

Recent advancements in hematology research have highlighted the importance of Prothrombinase in developing targeted therapies for conditions like deep vein thrombosis (DVT) and pulmonary embolism. Researchers are increasingly leveraging AI-driven drug discovery tools to identify novel inhibitors of Prothrombinase, addressing unmet needs in cardiovascular medicine. A surge in searches for "Prothrombinase inhibitors" and "CAS 72162-96-0 applications" reflects growing interest in its therapeutic potential.

The enzyme's role extends beyond clinical applications. In diagnostic assays, Prothrombinase is utilized to measure blood clotting time, aiding in the diagnosis of coagulopathies. Its specificity and efficiency make it indispensable in in vitro testing kits. Moreover, the rise of personalized medicine has spurred demand for precise biomarkers, positioning Prothrombinase activity assays as a key tool for tailored treatment strategies.

From a biochemical perspective, the kinetics of Prothrombinase activation are a subject of intense study. Computational models simulating its interaction with prothrombin have provided insights into allosteric regulation and enzyme kinetics. These models are instrumental in optimizing drug design, particularly for direct oral anticoagulants (DOACs), which target components of the coagulation cascade.

Environmental and stability studies of CAS 72162-96-0 reveal its sensitivity to pH fluctuations and temperature variations, necessitating stringent storage conditions. This aligns with broader trends in biopharmaceutical storage solutions, a topic frequently searched in conjunction with enzyme stability. Innovations in lyophilization techniques have improved the shelf life of Prothrombinase-based reagents, addressing logistical challenges in global distribution.

Ethical considerations in Prothrombinase research emphasize the need for sustainable sourcing of recombinant proteins, reflecting the biotech industry's shift toward green chemistry. Searches for "recombinant Prothrombinase production" have surged, underscoring the demand for eco-friendly lab practices. Collaborative efforts between academia and industry aim to standardize protocols for large-scale enzyme synthesis while minimizing environmental impact.

In conclusion, Prothrombinase (CAS No. 72162-96-0) remains a cornerstone of coagulation science, bridging fundamental research and clinical innovation. Its multifaceted applications—from drug development to diagnostics—highlight its enduring relevance in modern medicine. As AI-powered research tools evolve, the exploration of Prothrombinase inhibitors and their therapeutic potential will undoubtedly accelerate, offering new hope for patients with thrombotic disorders.